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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900

Technical Support Center: GSK137647A

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling GSK137647A. Find troubleshooting
guides and frequently asked questions (FAQS) to support your experiments.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for GSK137647A powder?

Al: For long-term storage, GSK137647A powder should be stored at -20°C for up to 3 years.
For shorter periods, it can be stored at 4°C for up to 2 years.[1]

Q2: How should | store stock solutions of GSK137647A?

A2: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term
storage, store at -80°C for up to 2 years. For shorter-term storage, -20°C for up to 1 year is
recommended.[1][2] Some suppliers suggest that in DMSO, the solution is stable for 2 weeks
at 4°C and up to 6 months at -80°C.[3]

Q3: In which solvents is GSK137647A soluble?

A3: GSK137647A is soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[4] It
is also soluble in ethanol.[5][6] The compound is insoluble in water.[5]
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Q4: I'm having trouble dissolving GSK137647A in DMSO. What could be the issue?

A4: The solubility of GSK137647A can be affected by moisture absorbed by the DMSO. It is
highly recommended to use fresh, anhydrous DMSO to ensure optimal solubility.[1]

Q5: What is the primary mechanism of action for GSK137647A?

A5: GSK137647A is a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4),
also known as GPR120.[6] Its activation of FFA4 leads to various cellular responses, including
anti-inflammatory effects and stimulation of insulin secretion.[2]
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Quantitative Data Summary

Storage Stability

Form Storage Temperature Duration
Powder -20°C Up to 3 years[1][5]
4°C Up to 2 years[1]
In Solvent -80°C Up to 2 years[1][2]
-20°C Up to 1 year[1][2]
Solubility
Solvent Concentration
DMSO > 100 mg/mL (327.45 mM)[1]

61 mg/mL (199.74 mM)[5]

30 mg/mL[4]

DMF 30 mg/mL[4]

Ethanol 10 mg/mL][5]

= 9.49 mg/mL (with ultrasonic)[6]

DMSO:PBS (pH 7.2) (1:2) 0.25 mg/mL[4]

Experimental Protocols

1. Preparation of a 10 mM DMSO Stock Solution

¢ Objective: To prepare a concentrated stock solution of GSK137647A for long-term storage
and subsequent dilution.

o Materials:
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o GSK137647A powder (Molecular Weight: 305.39 g/mol )
o Anhydrous DMSO

o Sterile microcentrifuge tubes

Procedure:

o Weigh out a precise amount of GSK137647A powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 3.05 mg of the compound.

o Add the appropriate volume of anhydrous DMSO to the powder. For 3.05 mg, add 1 mL of
DMSO.

o Vortex the solution until the compound is completely dissolved. Gentle warming in a water
bath (25-30°C) may aid dissolution.

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20 yL) in sterile
microcentrifuge tubes.

o Store the aliquots at -80°C.
. Preparation of a 50 uM Working Solution for In Vitro Assays

Objective: To dilute the stock solution to a final working concentration for use in cell-based
experiments.

Materials:

o 10 mM GSK137647A in DMSO stock solution

o Appropriate cell culture medium or assay buffer

Procedure:

o Thaw a single aliquot of the 10 mM stock solution at room temperature.

o Perform a serial dilution. For example, to prepare a 50 uM working solution in 1 mL of
media:
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» Add 5 pL of the 10 mM stock solution to 995 pL of cell culture medium.
o Mix thoroughly by gentle pipetting or vortexing.

o The working solution is now ready to be added to the cells. It is recommended to prepare
this solution fresh for each experiment.

Visualizations
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Caption: Workflow for preparing GSK137647A stock and working solutions.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15568900?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Cell Membrane

GSK137647A

FFA4/GPR120

recruits

plasm

B-Arrestin-2

TAB1

I
l
:activates

Y

TAK1

VRN

JNK Pathway

NF-kB Pathway

Pro-inflammatory Response

Click to download full resolution via product page

Caption: Anti-inflammatory signaling pathway of GSK137647A via FFA4/GPR120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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